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Compound of Interest

Compound Name: Boc-Cys(Mbzl)-OH

Cat. No.: B558066 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount for both personal safety and experimental integrity. This

document provides essential, immediate safety and logistical information for the handling of

Boc-Cys(Mbzl)-OH, including operational procedures and a disposal plan.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Boc-Cys(Mbzl)-OH.
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Property Value

Chemical Name
N-α-(tert-Butoxycarbonyl)-S-(4-methylbenzyl)-L-

cysteine

CAS Number 61925-77-7

Molecular Formula C₁₆H₂₃NO₄S

Molecular Weight 325.42 g/mol

Appearance White to off-white solid/powder

Melting Point 68 to 92°C[1]

Optical Activity [α]²⁰/D −120±3°, c = 2% in acetic acid[2]

Solubility

Soluble in methanol, DMF, DMSO, chloroform,

dichloromethane, ethyl acetate, and acetone.[3]

[4]

Storage Temperature 2-8°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)
While Boc-Cys(Mbzl)-OH is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), a cautious approach to handling is warranted. It is crucial to

prevent dust formation and avoid contact with skin and eyes. This compound can react violently

with strong oxidizing agents.

The following Personal Protective Equipment (PPE) is mandatory when handling Boc-
Cys(Mbzl)-OH:
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber).

Disposable gloves should be changed

immediately if contaminated.

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Skin and Body Protection
A laboratory coat must be worn at all times.

Long pants and closed-toe shoes are required.

Respiratory Protection

In situations where dust may be generated (e.g.,

weighing, transferring), a NIOSH-approved N95

respirator or higher is required. All handling of

the solid should ideally be performed in a

chemical fume hood.[5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for safely handling Boc-Cys(Mbzl)-OH in a laboratory

setting.

Experimental Workflow for Handling Solid Boc-
Cys(Mbzl)-OH
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Workflow for Handling Boc-Cys(Mbzl)-OH

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Gather Reagents and Equipment

Carefully Weigh Compound

Proceed to handling

Transfer to Reaction Vessel

Dissolve in Appropriate Solvent

Decontaminate Work Surfaces

After experiment

Dispose of Contaminated Materials

Remove PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Boc-Cys(Mbzl)-OH.
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Detailed Methodology
1. Preparation:

Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a fully

buttoned lab coat, safety glasses with side shields, long pants, and closed-toe shoes.

Prepare Work Area: If handling the solid powder, conduct all work within a certified chemical

fume hood to minimize inhalation exposure. Ensure the work surface is clean and

uncluttered.

Gather Reagents and Equipment: Assemble all necessary equipment, such as spatulas,

weigh boats, and the reaction vessel, and place them inside the fume hood.

2. Handling:

Weighing the Compound: Use a tared weigh boat to carefully weigh the desired amount of

Boc-Cys(Mbzl)-OH. Avoid creating dust. If dust is generated, ensure the fume hood sash is

at the appropriate height.

Transfer to Reaction Vessel: Carefully transfer the weighed compound into the reaction

vessel using a spatula.

Dissolving the Compound: Add the appropriate solvent (e.g., DMF, DCM) to the reaction

vessel.[6] Mix the solution until all the solid has dissolved. Gentle warming or sonication may

be used to aid dissolution if necessary.

3. Cleanup and Decontamination:

Decontaminate Work Surfaces: After handling is complete, decontaminate all surfaces that

may have come into contact with the chemical. Wipe down the work area within the fume

hood and any external surfaces with a suitable laboratory disinfectant or a 70% ethanol

solution.

Dispose of Contaminated Materials: All disposable items that have come into contact with

Boc-Cys(Mbzl)-OH, such as gloves, weigh boats, and paper towels, should be disposed of

according to the disposal plan below.
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Remove PPE: Remove your PPE in the correct order to avoid cross-contamination: first

gloves, then your lab coat, and finally your eye protection.

Wash Hands: Wash your hands thoroughly with soap and water after removing your PPE.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure laboratory safety.

Decision Tree for Boc-Cys(Mbzl)-OH Waste Disposal

Disposal Decision Tree for Boc-Cys(Mbzl)-OH Waste

Is the waste contaminated with
Boc-Cys(Mbzl)-OH?

Contaminated Solid Waste
(Gloves, Weigh Boats, etc.)

Yes, solid

Unused/Expired Compound

Yes, pure compound

Solutions Containing the Compound

Yes, in solution

Non-Contaminated Waste
(e.g., outer packaging)

No

Collect in a labeled
hazardous waste container.

Dispose of as hazardous chemical waste
in its original or a suitable container.

Collect in a labeled hazardous
liquid waste container. Dispose of in regular trash.

Click to download full resolution via product page

A decision tree to guide the proper disposal of waste.

Disposal Protocols:
Contaminated Solid Waste: All disposable items that have come into contact with Boc-
Cys(Mbzl)-OH, such as gloves, weigh boats, and paper towels, should be considered

chemical waste. These items should be collected in a designated, clearly labeled hazardous

waste container.
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Unused Compound: Unused or expired Boc-Cys(Mbzl)-OH should be disposed of as

hazardous chemical waste.[7][8] It should be in its original container or a suitable, labeled

waste container.

Solutions: Solutions containing Boc-Cys(Mbzl)-OH should be collected in a designated,

labeled container for hazardous liquid waste. Do not pour these solutions down the drain.

Consult EHS: Always adhere to your institution's specific guidelines for hazardous waste

disposal. Contact your Environmental Health and Safety (EHS) department for guidance on

waste container labeling, storage, and pickup procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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